Cas no 2228764-93-8 ({1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol
• CAS No: 2228764-93-8
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 5923088
• PubChem ID: 165714622
• Update Time: 2025-06-13

{1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol
• 2228764-93-8
• {1-[(4-fluoro-1H-indol-3-yl)methyl]cyclopropyl}methanol
• EN300-1726672

• Inchi： 1S/C13H14FNO/c14-10-2-1-3-11-12(10)9(7-15-11)6-13(8-16)4-5-13/h1-3,7,15-16H,4-6,8H2
• InChI Key： PNSVVKPKSJWBPC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC1(CO)CC1

Computed Properties

• Exact Mass: 219.105942232g/mol
• Monoisotopic Mass: 219.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Additional information on {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol

Comprehensive Analysis of {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 2228764-93-8)

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 2228764-93-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule, characterized by its fluorinated indole core and cyclopropyl methanol moiety, represents a promising scaffold for the development of novel bioactive agents. Researchers and pharmaceutical companies are increasingly exploring its utility in targeting neurological disorders, inflammatory diseases, and even cancer therapeutics, aligning with current trends in precision medicine and personalized healthcare.

The structural elegance of {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol lies in its combination of a 4-fluoroindole ring and a methylcyclopropyl group, which enhances its metabolic stability and binding affinity to biological targets. This makes it a subject of interest in drug design and structure-activity relationship (SAR) studies. Recent publications have highlighted its potential as a modulator of serotonin receptors, which are critical in treating depression and anxiety disorders—topics frequently searched by healthcare professionals and patients alike. Moreover, its fluorine atom contributes to improved pharmacokinetic properties, a hot topic in modern pharmaceutical optimization.

From a synthetic chemistry perspective, CAS No. 2228764-93-8 presents intriguing challenges and opportunities. The incorporation of a cyclopropyl ring adjacent to the indole system requires sophisticated organic synthesis techniques, such as transition-metal catalysis or photochemical reactions. These methods are widely discussed in academic circles and industry forums, reflecting the growing demand for green chemistry and sustainable synthesis practices. The compound’s methanol functional group also allows for further derivatization, enabling the creation of prodrugs or conjugates for enhanced drug delivery systems—a key focus area in biotechnology startups and R&D pipelines.

In the context of bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol exhibits favorable properties due to its balanced lipophilicity and hydrogen-bonding capacity. These attributes are critical for overcoming the blood-brain barrier (BBB), a recurring theme in searches related to neurodegenerative diseases like Alzheimer’s and Parkinson’s. Computational modeling studies suggest that this compound could serve as a lead structure for CNS-targeted drugs, addressing one of the most challenging areas in pharmacology today.

The commercial and research applications of CAS No. 2228764-93-8 extend beyond therapeutics. Its fluorescent indole derivative potential makes it valuable in diagnostic imaging and biomarker development, aligning with the surge in interest for non-invasive diagnostics. Additionally, its role in chemical biology as a tool compound for probing enzyme mechanisms or protein interactions underscores its versatility. As the scientific community prioritizes multi-target drug discovery, this molecule’s ability to interact with diverse biological pathways positions it as a compelling candidate for further investigation.

In conclusion, {1-(4-fluoro-1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 2228764-93-8) embodies the convergence of innovative chemistry and cutting-edge pharmacology. Its relevance to trending topics like mental health therapeutics, sustainable drug development, and precision medicine ensures its place in contemporary research agendas. For synthetic chemists, pharmacologists, and biotech innovators, this compound offers a rich platform for exploration, driven by both its inherent properties and the pressing needs of modern healthcare.